![molecular formula C7H6ClNO2 B134738 2-Amino-3-chlorobenzoic acid CAS No. 6388-47-2](/img/structure/B134738.png)
2-Amino-3-chlorobenzoic acid
Overview
Description
2-Amino-3-chlorobenzoic acid (2-ACB) is an organic compound that is widely used in chemical synthesis and scientific research. It is a member of the carboxylic acid class of compounds and is a derivative of benzoic acid. 2-ACB has a wide range of applications in scientific research, including as a chemical reagent, as a catalyst, and in the synthesis of pharmaceuticals and other organic compounds.
Scientific Research Applications
Solubility and Thermodynamics
One of the primary applications of 2-amino-3-chlorobenzoic acid is in the field of solubility and thermodynamics. Li et al. (2017) conducted a study to determine the solubility of 2-amino-4-chlorobenzoic acid in various organic solvents and model the thermodynamic properties of these solutions. This research is crucial for optimizing the purification process of 2-amino-4-chlorobenzoic acid, highlighting its importance in chemical processing and synthesis (Li et al., 2017).
Enantioselective Sensing
In the realm of enantioselective sensing, Liu, Pestano, and Wolf (2008) synthesized a compound derived from 2-chlorobenzoic acid, which formed a fluorescent scandium complex. This complex was used for the enantioselective sensing of chiral amino alcohols, demonstrating the potential of this compound derivatives in analytical chemistry (Liu, Pestano, & Wolf, 2008).
Photodecomposition Studies
Research on the photodecomposition of chlorobenzoic acids, including 2-chlorobenzoic acid derivatives, has been conducted by Crosby and Leitis (1969). They explored the ultraviolet irradiation of these compounds in aqueous solutions, leading to the replacement of chlorine with hydroxyl and hydrogen. This study is significant for understanding the environmental fate and degradation processes of these compounds (Crosby & Leitis, 1969).
Complex Formation and Luminescence
Sikorska et al. (1998) reported the formation of solid compounds of 2-amino-4-chlorobenzoic acid with various lanthanides, including yttrium and others. These complexes were studied for their solubility, thermal properties, and IR spectra, which are critical for applications in material science and luminescence studies (Sikorska, Mrozek, & Rzączyńska, 1998).
Chemical Bonding and Material Synthesis
Yan and Wang (2007) explored the modification of 2-chlorobenzoic acid and its application in creating organic-inorganic molecular-based hybrid materials. This research demonstrates the utility of this compound derivatives in developing materials with specific photophysical properties (Yan & Wang, 2007).
Kinetic Analysis of Dehydration
Another study by Sikorska (1999) focused on the kinetics of dehydration of lanthanide(III) 2-amino-4-chlorobenzoates, providing valuable insights into the thermal behavior and stability of these compounds (Sikorska, 1999).
Safety and Hazards
Mechanism of Action
Target of Action
It is used as a pharmaceutical intermediate , suggesting that it may be involved in the synthesis of various drugs, each with their own specific targets.
Mode of Action
The exact mode of action of 2-Amino-3-chlorobenzoic acid is not well-documented. As a pharmaceutical intermediate, it likely interacts with its targets to form more complex compounds. The specifics of these interactions would depend on the particular biochemical context .
Pharmacokinetics
It is soluble in water , which could influence its absorption and distribution in the body.
Action Environment
This compound is sensitive to air and light, and it should be stored away from these elements . This suggests that environmental factors such as exposure to light and air could influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
2-amino-3-chlorobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,9H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWUAMROXVQLJKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00213395 | |
Record name | 2-Amino-3-chlorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00213395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6388-47-2 | |
Record name | 2-Amino-3-chlorobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6388-47-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-3-chlorobenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006388472 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Amino-3-chlorobenzoic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=20671 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Amino-3-chlorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00213395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-amino-3-chlorobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.361 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of isolating 2-amino-3-chlorobenzoic acid from Streptomyces sp.?
A1: The isolation of this compound from Streptomyces sp. [] is significant because it highlights the potential of this bacterial genus as a source of novel antimicrobial compounds. While the specific mechanism of action of this compound was not elucidated in this study, its identification alongside other known antibacterial compounds like Dibutyl phthalate and 8-Hydroxyquinoline suggests it may possess interesting antimicrobial properties worth further investigation. Further research is needed to fully understand its antibacterial activity, target organisms, and potential for development into a new antibiotic drug.
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